Cas no 2680759-19-5 (3-{2,2,2-trifluoro-N-2-nitro-4-(trifluoromethyl)phenylacetamido}propanoic acid)

• Product Name: 3-{2,2,2-trifluoro-N-2-nitro-4-(trifluoromethyl)phenylacetamido}propanoic acid
• CAS No: 2680759-19-5
• MF: C₁₂H₈F₆N₂O₅
• MW: 374.192744255066
• CID: 5624034
• PubChem ID: 165928539
• Update Time: 2025-06-09

3-{2,2,2-trifluoro-N-2-nitro-4-(trifluoromethyl)phenylacetamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680759-19-5
• 3-{2,2,2-trifluoro-N-[2-nitro-4-(trifluoromethyl)phenyl]acetamido}propanoic acid
• EN300-28301201
• 3-{2,2,2-trifluoro-N-2-nitro-4-(trifluoromethyl)phenylacetamido}propanoic acid

• Inchi： 1S/C12H8F6N2O5/c13-11(14,15)6-1-2-7(8(5-6)20(24)25)19(4-3-9(21)22)10(23)12(16,17)18/h1-2,5H,3-4H2,(H,21,22)
• InChI Key： PPQRTKRXCFPITA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])N(C(C(F)(F)F)=O)CCC(=O)O)(F)F

Computed Properties

• Exact Mass: 374.03374033g/mol
• Monoisotopic Mass: 374.03374033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 103Ų

Additional information on 3-{2,2,2-trifluoro-N-2-nitro-4-(trifluoromethyl)phenylacetamido}propanoic acid

Comprehensive Overview of 3-{2,2,2-trifluoro-N-2-nitro-4-(trifluoromethyl)phenylacetamido}propanoic acid (CAS No. 2680759-19-5)

The compound 3-{2,2,2-trifluoro-N-2-nitro-4-(trifluoromethyl)phenylacetamido}propanoic acid (CAS No. 2680759-19-5) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including the presence of multiple trifluoromethyl and nitro groups, make it a valuable intermediate for the synthesis of more complex molecules. Researchers are particularly interested in its potential applications due to its ability to modulate biological pathways, making it a candidate for drug discovery and crop protection solutions.

In recent years, the demand for fluorinated compounds like 3-{2,2,2-trifluoro-N-2-nitro-4-(trifluoromethyl)phenylacetamido}propanoic acid has surged, driven by their enhanced stability and bioavailability. This compound's CAS No. 2680759-19-5 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its propanoic acid backbone further enhances its utility, as it can be easily functionalized to create derivatives with tailored properties.

One of the most discussed topics in the scientific community is the role of nitroaromatics and trifluoromethylated compounds in modern therapeutics. 3-{2,2,2-trifluoro-N-2-nitro-4-(trifluoromethyl)phenylacetamido}propanoic acid fits perfectly into this narrative, as its structure combines both functionalities. This dual characteristic makes it a subject of interest for researchers exploring enzyme inhibition and receptor modulation, particularly in the context of inflammatory and metabolic diseases.

From an agrochemical perspective, the compound's nitro and trifluoromethyl groups are known to contribute to pesticidal and herbicidal activities. As sustainable agriculture gains traction, the development of eco-friendly and high-efficacy agrochemicals has become a priority. 3-{2,2,2-trifluoro-N-2-nitro-4-(trifluoromethyl)phenylacetamido}propanoic acid is being investigated for its potential to address these needs, offering a balance between potency and environmental safety.

The synthesis and characterization of CAS No. 2680759-19-5 involve advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring high purity and consistency. These analytical methods are critical for quality control, especially when the compound is used in sensitive applications like pharmaceutical intermediates or agrochemical formulations. Researchers often highlight the importance of structural elucidation to confirm the identity and purity of this compound.

Another area of interest is the compound's potential in material science. Fluorinated compounds are known for their unique electronic and surface properties, making them suitable for applications in organic electronics and coatings. The trifluoromethyl groups in 3-{2,2,2-trifluoro-N-2-nitro-4-(trifluoromethyl)phenylacetamido}propanoic acid could contribute to enhanced thermal stability and solubility, which are desirable traits in advanced materials.

In conclusion, 3-{2,2,2-trifluoro-N-2-nitro-4-(trifluoromethyl)phenylacetamido}propanoic acid (CAS No. 2680759-19-5) represents a versatile and valuable compound with broad applications across multiple industries. Its unique structural attributes and functional groups make it a focal point for ongoing research, particularly in the realms of drug discovery, agrochemical development, and material science. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in these fields.